Cas no 1260862-90-5 (4-Fluoro-6-(trifluoromethyl)pyridin-3-ol)

• Product Name: 4-Fluoro-6-(trifluoromethyl)pyridin-3-ol
• CAS No: 1260862-90-5
• MF: C₆H₃F₄NO
• MW: 181.087735414505
• CID: 4905361
• Update Time: 2025-10-31

4-Fluoro-6-(trifluoromethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-hydroxy-2-(trifluoromethyl)pyridine
• 4-Fluoro-6-(trifluoromethyl)pyridin-3-ol

• Inchi： 1S/C6H3F4NO/c7-3-1-5(6(8,9)10)11-2-4(3)12/h1-2,12H
• InChI Key： DEFWWNWNFKZBKT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CN=1)O)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1

Additional information on 4-Fluoro-6-(trifluoromethyl)pyridin-3-ol

Comprehensive Overview of 4-Fluoro-6-(trifluoromethyl)pyridin-3-ol (CAS No. 1260862-90-5): Properties, Applications, and Industry Trends

4-Fluoro-6-(trifluoromethyl)pyridin-3-ol (CAS No. 1260862-90-5) is a fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and fluoro substituents, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of both fluorine and hydroxyl groups enhances its versatility, enabling applications in drug discovery and material science.

In recent years, the demand for fluorinated pyridines like 4-Fluoro-6-(trifluoromethyl)pyridin-3-ol has surged due to their role in developing bioactive molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antiviral agents, aligning with the global focus on targeted therapies and infectious disease control. The compound's CAS No. 1260862-90-5 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 4-Fluoro-6-(trifluoromethyl)pyridin-3-ol involves multi-step processes, often starting from commercially available pyridine precursors. Key steps include halogenation and hydroxylation, with optimization efforts focusing on yield improvement and environmental sustainability. Industry trends emphasize green chemistry approaches, such as catalytic fluorination, to reduce waste and energy consumption—a topic highly searched in AI-driven chemical research platforms.

From an analytical perspective, 4-Fluoro-6-(trifluoromethyl)pyridin-3-ol is typically characterized using NMR spectroscopy (notably ¹⁹F-NMR) and mass spectrometry. Its physicochemical properties, including solubility in organic solvents and melting point, are critical for formulation scientists. These data points are often queried in patent literature and material safety databases, underscoring the compound's industrial importance.

Emerging applications of CAS No. 1260862-90-5 extend to electronic materials, where fluorinated pyridines contribute to the development of organic semiconductors. This aligns with the booming interest in flexible electronics and OLED technologies—frequent search terms in engineering forums. The compound's electron-withdrawing properties make it particularly useful in designing charge-transport layers.

Regulatory aspects of 4-Fluoro-6-(trifluoromethyl)pyridin-3-ol comply with major chemical inventories like REACH and TSCA. While not classified as hazardous under standard protocols, proper laboratory handling guidelines are recommended—a topic increasingly searched alongside chemical safety best practices. Suppliers often provide technical data sheets detailing storage conditions (typically 2-8°C under inert atmosphere) and compatibility information.

The global market for fluorinated heterocycles including this compound is projected to grow at 6.8% CAGR (2023-2030), driven by pharmaceutical outsourcing and custom synthesis demands. Patent analysis reveals escalating interest from biotech startups and generic drug manufacturers, particularly in Asia-Pacific regions. These trends correlate with search engine data showing increased queries for specialty chemicals suppliers and contract research organizations.

In conclusion, 4-Fluoro-6-(trifluoromethyl)pyridin-3-ol (CAS No. 1260862-90-5) represents a strategically important compound at the intersection of multiple high-growth industries. Its molecular architecture enables diverse applications from precision medicine to advanced materials, while synthesis innovations address the industry's sustainability priorities. As research continues, this compound will likely remain a hot topic in both academic publications and industrial developments.